Cas no 1327502-38-4 (2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one)

• Product Name: 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one
• CAS No: 1327502-38-4
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 6584935
• PubChem ID: 44895018
• Update Time: 2025-10-15

2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one
• 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-[1,2,4]triazolo[4,3-a]pyrimidin-3-one
• 2-(2-(indolin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one
• AKOS024628570
• 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyrimidin-3-one
• 1327502-38-4
• F2203-0018

• Inchi： 1S/C15H13N5O2/c21-13(18-9-6-11-4-1-2-5-12(11)18)10-20-15(22)19-8-3-7-16-14(19)17-20/h1-5,7-8H,6,9-10H2
• InChI Key： BQTWPAGBYSSYSC-UHFFFAOYSA-N
• SMILES： C12=NN(CC(N3C4=C(C=CC=C4)CC3)=O)C(=O)N1C=CC=N2

Computed Properties

• Exact Mass: 295.10692467g/mol
• Monoisotopic Mass: 295.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one

Comprehensive Overview of 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one (CAS No. 1327502-38-4)

The compound 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one (CAS No. 1327502-38-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines an indole moiety with a triazolopyrimidinone scaffold, making it a promising candidate for drug discovery, particularly in the fields of oncology and neurology. Researchers are increasingly exploring its role as a kinase inhibitor or modulator of enzymatic activity, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one has surged, driven by advancements in computational chemistry and high-throughput screening. This compound’s CAS No. 1327502-38-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity offers opportunities for derivatization, a topic highly discussed in forums and scientific communities focused on medicinal chemistry and drug design.

One of the most intriguing aspects of this compound is its potential application in addressing neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer’s and Parkinson’s. Preliminary studies suggest that the triazolopyrimidinone core may interact with key neuronal targets, though further validation is required. This aligns with frequent search queries such as "new treatments for neurodegeneration" and "small molecule inhibitors for brain disorders," highlighting the public’s growing interest in innovative therapies.

From a synthetic chemistry perspective, the preparation of 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one involves multi-step organic transformations, including condensation and cyclization reactions. These methods are often optimized for yield and purity, critical factors for industrial-scale production. Researchers and manufacturers frequently search for "efficient synthesis of triazolopyrimidinones" or "scalable indole derivatives," underscoring the need for sustainable and cost-effective protocols.

The compound’s physicochemical properties, such as solubility and stability, are also under investigation, as they directly impact its bioavailability and formulation potential. These characteristics are vital for pharmaceutical developers, who often query "optimizing drug-like properties of heterocycles" or "improving oral bioavailability." Such inquiries reflect the intersection of chemistry and pharmacology, where CAS No. 1327502-38-4 serves as a case study for modern drug development challenges.

In conclusion, 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its dual indole-triazolopyrimidinone architecture positions it at the forefront of research into targeted therapies and mechanistic studies, resonating with both scientific and public interest in breakthrough medical solutions.